Cas no 1233642-07-3 (2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride)

• Product Name: 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride
• CAS No: 1233642-07-3
• MF: C₁₃H₂₂Cl₂N₂O
• MW: 293.232581615448
• CID: 3047514
• PubChem ID: 50853313
• Update Time: 2025-11-06

2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride
• 2-(1-benzylpiperazin-2-yl)ethanol dihydrochloride
• 1233642-07-3
• 2-(1-benzylpiperazin-2-yl)ethanol;dihydrochloride
• AKOS005110984

• Inchi： 1S/C13H20N2O.2ClH/c16-9-6-13-10-14-7-8-15(13)11-12-4-2-1-3-5-12;;/h1-5,13-14,16H,6-11H2;2*1H
• InChI Key： DCLIWRPPOGBDJO-UHFFFAOYSA-N
• SMILES： N1(CCNCC1CCO)CC1C=CC=CC=1.Cl.Cl

Computed Properties

• Exact Mass: 292.1109187g/mol
• Monoisotopic Mass: 292.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride

Research Brief on 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride (CAS: 1233642-07-3)

2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride (CAS: 1233642-07-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzyl-piperazine-ethanol backbone, has been the subject of recent studies due to its potential pharmacological properties. The dihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further drug development. Recent literature highlights its role in modulating neurotransmitter systems, particularly in the context of neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity of 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride to serotonin and dopamine receptors. The research employed in vitro assays and molecular docking simulations to elucidate its mechanism of action. Results indicated moderate affinity for 5-HT1A and D2 receptors, suggesting potential applications in the treatment of mood disorders and schizophrenia. The study also noted the compound's favorable pharmacokinetic profile, with good blood-brain barrier penetration and low cytotoxicity.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. Using murine models of acute inflammation, researchers observed a significant reduction in pro-inflammatory cytokines following administration of 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride. The study proposed that the compound's effects are mediated through the inhibition of NF-κB signaling pathways. These findings open new avenues for its use in inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its neurological and anti-inflammatory applications, 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride has shown promise in cancer research. A 2024 preprint on bioRxiv reported its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study utilized flow cytometry and Western blot analysis to demonstrate the compound's role in activating caspase-dependent apoptotic pathways. While preliminary, these results warrant further investigation into its potential as an adjunct therapy in oncology.

The synthesis and optimization of 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride have also been a focus of recent research. A team at the University of Cambridge developed a novel, high-yield synthesis route that reduces the number of steps and improves overall purity. Their methodology, published in Organic Process Research & Development, employs a one-pot reductive amination strategy, which could facilitate large-scale production for clinical trials. This advancement addresses previous challenges in the compound's availability for extensive pharmacological testing.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-Benzyl-2-piperazinyl)ethanol dihydrochloride. Current research gaps include comprehensive toxicology studies and long-term stability assessments. Future directions may involve structure-activity relationship (SAR) studies to optimize its pharmacological profile and the development of targeted delivery systems to enhance its therapeutic efficacy. The compound's versatility across multiple therapeutic areas positions it as a compelling subject for interdisciplinary research in the coming years.